2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-18206-500mg |
Lisinopril |
76547-98-3 | 99.93% | 500mg |
￥500 | 2025-04-16 | |
| ChemScence | CS-2443-500mg |
Lisinopril |
76547-98-3 | 500mg |
$80.0 | 2022-04-26 | ||
| DC Chemicals | DC22355-1 g |
Lisinopril |
76547-98-3 | >98% | 1g |
$150.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AU696-200mg |
Lisinopril |
76547-98-3 | 98+% | 200mg |
348.0CNY | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AU696-1g |
Lisinopril |
76547-98-3 | 98+% | 1g |
657.0CNY | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AU696-50mg |
Lisinopril |
76547-98-3 | 98+% | 50mg |
149.0CNY | 2021-08-05 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | L860696-100mg |
Lisinopril |
76547-98-3 | >99% | 100mg |
￥256.00 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | L860696-250mg |
Lisinopril |
76547-98-3 | >99% | 250mg |
￥386.00 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | L860696-1g |
Lisinopril |
76547-98-3 | >99% | 1g |
￥912.00 | 2022-01-13 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | L860696-5g |
Lisinopril |
76547-98-3 | >99% | 5g |
￥1,998.00 | 2022-01-13 |
Audited Supplier
Lisinopril (CAS No. 76547-98-3) is a widely recognized angiotensin-converting enzyme (ACE) inhibitor primarily used in the treatment of hypertension (high blood pressure), heart failure, and post-myocardial infarction. As one of the most prescribed medications globally, Lisinopril has garnered significant attention from healthcare professionals, researchers, and patients alike. This article delves into its chemical properties, therapeutic applications, and current market trends while addressing frequently searched questions about this compound.
The chemical structure of Lisinopril features a lysine residue and a proline derivative, contributing to its stability and efficacy. Unlike other ACE inhibitors, Lisinopril is not a prodrug, meaning it does not require metabolic activation in the liver. This characteristic makes it a preferred choice for patients with hepatic impairments. Its molecular formula is C21H31N3O5, and it has a molar mass of 405.49 g/mol. The compound is typically administered orally in tablet form, with dosages ranging from 2.5 mg to 40 mg, depending on the condition being treated.
One of the most searched questions about Lisinopril is its mechanism of action. As an ACE inhibitor, it works by blocking the conversion of angiotensin I to angiotensin II, a potent vasoconstrictor. By inhibiting this process, Lisinopril helps relax blood vessels, reducing blood pressure and improving blood flow. Additionally, it decreases the secretion of aldosterone, a hormone that promotes sodium and water retention, further aiding in blood pressure management.
The therapeutic applications of Lisinopril extend beyond hypertension. It is commonly prescribed for heart failure patients to improve survival rates and reduce hospitalization. Studies have also shown its efficacy in treating diabetic nephropathy, a kidney complication associated with diabetes. Recent trends indicate a growing interest in Lisinopril's potential role in COVID-19 management, as some researchers hypothesize that ACE inhibitors may mitigate severe respiratory symptoms. However, this remains a topic of ongoing investigation.
Another frequently asked question revolves around the side effects of Lisinopril. While generally well-tolerated, some patients may experience dry cough, dizziness, or hyperkalemia (elevated potassium levels). Severe but rare side effects include angioedema (swelling of the face and throat) and renal impairment. Patients are advised to monitor their potassium intake and report any unusual symptoms to their healthcare provider promptly.
The global market for Lisinopril continues to thrive, driven by the rising prevalence of cardiovascular diseases and an aging population. Generic versions of Lisinopril dominate the market, making it an affordable option for patients worldwide. Recent advancements in pharmaceutical formulations, such as combination therapies with hydrochlorothiazide, have further expanded its use. Additionally, the increasing adoption of telemedicine has made it easier for patients to access Lisinopril prescriptions online, a trend accelerated by the COVID-19 pandemic.
In conclusion, Lisinopril (CAS No. 76547-98-3) remains a cornerstone in the management of hypertension and related conditions. Its well-established safety profile, affordability, and broad therapeutic applications make it a staple in modern medicine. As research continues to explore new indications and formulations, Lisinopril is poised to maintain its relevance in the ever-evolving pharmaceutical landscape.
